Cas no 771581-97-6 ((2,6-Dichloro-5-fluoropyridin-3-yl)methanamine)

• Product Name: (2,6-Dichloro-5-fluoropyridin-3-yl)methanamine
• CAS No: 771581-97-6
• MF: C₆H₅Cl₂FN₂
• MW: 195.021702528
• MDL: MFCD06213012
• CID: 4656148
• PubChem ID: 55255125
• Update Time: 2025-10-28

(2,6-Dichloro-5-fluoropyridin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2,6-dichloro-5-fluoropyridin-3-yl)methanamine
• WFB58197
• SB53017
• D75458
• (2,6-Dichloro-5-fluoropyridin-3-yl)methanamine

• MDL： MFCD06213012
• Inchi： 1S/C6H5Cl2FN2/c7-5-3(2-10)1-4(9)6(8)11-5/h1H,2,10H2
• InChI Key： LNLBGKHMSCZAJX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(N=1)Cl)F)CN

Computed Properties

• Exact Mass: 193.981
• Monoisotopic Mass: 193.981
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on (2,6-Dichloro-5-fluoropyridin-3-yl)methanamine

Introduction to (2,6-Dichloro-5-fluoropyridin-3-yl)methanamine (CAS No. 771581-97-6)

The compound (2,6-Dichloro-5-fluoropyridin-3-yl)methanamine (CAS No. 771581-97-6) is a structurally unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their diverse biological activities and synthetic versatility. The presence of chlorine and fluorine substituents on the pyridine ring introduces electronic and steric effects that can influence its reactivity and bioavailability.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (2,6-Dichloro-5-fluoropyridin-3-yl)methanamine through various methodologies. One notable approach involves the nucleophilic substitution of a suitable chloropyridine derivative with an amine group under controlled conditions. This method not only ensures high purity but also allows for the exploration of different substituent patterns to optimize the compound's properties for specific applications.

The pyridine ring in this compound serves as a versatile scaffold for further functionalization. The substitution pattern at positions 2, 5, and 6 with chlorine and fluorine atoms creates a highly electron-deficient aromatic system, which is advantageous for various chemical reactions. For instance, the compound can act as a precursor for synthesizing more complex heterocyclic structures or as an intermediate in drug discovery programs targeting specific biological pathways.

From a pharmacological perspective, (2,6-Dichloro-5-fluoropyridin-3-yl)methanamine has shown promising activity in preliminary studies. Researchers have reported its potential as an inhibitor of certain enzyme systems, making it a candidate for anti-inflammatory or antiviral therapies. Additionally, its ability to modulate cellular signaling pathways has sparked interest in its application as a lead compound for developing novel therapeutic agents.

The methanamine group attached to the pyridine ring further enhances the compound's chemical reactivity and bioavailability. This group can participate in hydrogen bonding interactions, which are critical for drug-receptor binding. Recent studies have focused on optimizing the stereochemistry and substituent effects to improve the compound's pharmacokinetic profile, ensuring better absorption and distribution within biological systems.

In terms of environmental impact, (2,6-Dichloro-5-fluoropyridin-3-yl)methanamine exhibits moderate stability under standard storage conditions. However, its degradation pathways under various environmental conditions require further investigation to assess its long-term ecological effects. This is particularly important given its potential use in agrochemicals or pharmaceuticals.

Looking ahead, the development of (2,6-Dichloro-5-fluoropyridin-3-yl)methanamine into a marketable product will depend on rigorous preclinical testing and regulatory approval processes. Collaborative efforts between academic institutions and industry partners are expected to accelerate its progression through these stages.

In conclusion, (2,6-Dichloro-5-fluoropyridin-3-yl)methanamine (CAS No. 771581-97-6) represents a valuable addition to the arsenal of chemical tools available for drug discovery and material science applications. Its unique structure and promising biological profile make it a subject of continued research interest across multiple disciplines.